2-Chloro-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C18H16ClNO3/c19-16-11-13(6-7-15(16)18(22)23)12-4-3-5-14(10-12)17(21)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,22,23)
• InChI Key: UIYCIOASUBXJLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)C(=O)O)Cl
• Molecular Formula: C18H16ClNO3
• DSSTOX Substance ID: DTXSID90692110
• Molecular Weight: 329.8 g/mol
• CAS RN: 1261995-78-1

Description

2-Chloro-4-(3-pyrrolidinylcarbonylphenyl)benzoic acid, commonly referred to as CPB, is a chemical compound with a wide range of applications in the scientific research field. CPB has a molecular formula of C14H14ClNO3 and a molecular weight of 279.7 g/mol. CPB is a white crystalline solid that is insoluble in water and soluble in organic solvents. CPB is a common reagent used in organic synthesis and is widely used in laboratory experiments.

Mechanism of Action

The mechanism of action of CPB is not fully understood. However, it is believed that CPB acts as an inhibitor of certain enzymes and proteins, which can affect the activity of other enzymes and proteins in the cell. CPB also has the ability to bind to certain receptors, which can affect the activity of the cell.
Biochemical and Physiological Effects
CPB has been shown to have a variety of biochemical and physiological effects. In studies, CPB has been shown to inhibit the activity of certain enzymes and proteins, which can affect the activity of other enzymes and proteins in the cell. CPB has also been shown to bind to certain receptors, which can affect the activity of the cell. Additionally, CPB has been shown to have an anti-inflammatory effect and to reduce the production of certain cytokines.

Advantages and Limitations for Lab Experiments

The use of CPB in laboratory experiments has several advantages and limitations. One of the main advantages is its low cost and availability, as it is easily synthesized from readily available materials. Additionally, CPB has a wide range of applications, making it useful for a variety of experiments. However, CPB has several limitations. It is insoluble in water, making it difficult to use in aqueous solutions. Additionally, CPB has a relatively low solubility in organic solvents, making it difficult to use in organic solvents.

Future Directions

There are a number of potential future directions for the use of CPB in laboratory experiments. One potential direction is the development of new methods for synthesizing CPB. Additionally, CPB could be used to study the structure and function of proteins and enzymes. Furthermore, CPB could be used to develop new drugs and compounds for use in medical applications. Finally, CPB could be used to study the effects of environmental pollutants on the body.

Synthesis Methods

CPB can be synthesized by a method known as the Knoevenagel condensation. This method involves the reaction of an aldehyde or ketone with an active methylene compound, such as malononitrile, in the presence of a base, such as sodium hydroxide. The reaction produces a β-hydroxyketone, which can then be reacted with an aryl halide, such as chlorine, to form CPB.

Scientific Research Applications

CPB is used in a variety of scientific research applications, including drug synthesis, organic synthesis, and biochemistry. In drug synthesis, CPB is used to synthesize a variety of drugs, such as antibiotics, antivirals, and antifungals. In organic synthesis, CPB is used in the synthesis of a variety of compounds, such as dyes, polymers, and surfactants. In biochemistry, CPB is used to study the structure and function of proteins and enzymes.